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Compound of Interest |

Compound Name: Propyl 3-hydroxybenzoate
CAS No.: 38567-05-4
Cat. No.: B2375093

Executive Summary

Propyl 3-hydroxybenzoate (the meta-isomer of propylparaben) requires strict adherence to
organic waste protocols.[1] Unlike its common para-isomer counterpart, this compound is
frequently used as a research intermediate, requiring specific attention to purity and isomer-
specific hazards.[1]

Core Directive:ZERO DRAIN DISPOSAL. Under no circumstances should this compound be
discharged into municipal or laboratory sink drains.[1] Its low water solubility and potential
aguatic toxicity necessitate disposal via high-temperature incineration.[1]

Chemical Identification & Hazard Profile

Effective disposal begins with precise identification.[1] Do not confuse this compound with
Propyl 4-hydroxybenzoate (Propylparaben).[1]
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Parameter Specification

Chemical Name Propyl 3-hydroxybenzoate

CAS Number 38567-05-4

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Physical State White to off-white crystalline powder

Solubilit Low in water; Soluble in alcohols (ethanol,
olubility
methanol) and ethers

GHS Hazard Classification

Based on isomer analogs and functional group analysis:
 Signal Word:WARNING

e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1][3]

e H412: Harmful to aquatic life with long-lasting effects.[1][4]

Waste Characterization & Segregation

Proper segregation prevents dangerous chemical reactions in the waste stream.[5] Propyl 3-
hydroxybenzoate is a phenolic ester; it is stable but reactive under specific conditions.[1]

Compatibility Matrix
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Substance Class Compatibility Status Action/Risk

Risk of exothermic
o reaction/fire.[1] Keep separate
Strong Oxidizers INCOMPATIBLE ,
from nitrates, perchlorates, and

permanganates.[1]

Hydrolysis risk.[1][4]

Exothermic decomposition to
Strong Bases INCOMPATIBLE

3-hydroxybenzoate salts and

propanol.[1]

Can be co-mingled with non-
) halogenated organic solvents
Organic Solvents COMPATIBLE
(e.g., acetone, ethanol) for

incineration.[1]

Do not mix with large volumes
Aqueous Streams RESTRICTED of water; precipitation will

occur, creating sludge.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired inventory or spilled powder.[1]

» Containment: Transfer the solid material into a wide-mouth high-density polyethylene
(HDPE) or glass jar.

» Labeling: Affix a hazardous waste label. Clearly mark:

o

"Hazardous Waste - Solid"[1]

[¢]

"Propyl 3-hydroxybenzoate"[1][6][7][8]

[¢]

"Toxic / Irritant"[1]
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e Secondary Containment: Place the sealed jar into a secondary bin to prevent accidental
breakage.

» Disposal Path: Route to High-Temperature Incineration via your facility's EHS hazardous
waste contractor.[1]

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.[1]

» Solvent Check: Verify the solvent system.[1]

o If Non-Halogenated (e.g., Ethanol, Ethyl Acetate):[1] Combine with Stream A (Organic
Non-Halogenated).[1]

o If Halogenated (e.g., DCM, Chloroform): Combine with Stream B (Organic Halogenated).
[1]

» Concentration Limit: If the concentration of Propyl 3-hydroxybenzoate exceeds 10%,
ensure the waste container is rated for phenolic compounds.

e pH Adjustment: Ensure the solution pH is neutral (6-8). Acidic or basic solutions should be
neutralized to prevent degradation of the waste container or unexpected off-gassing.

e Disposal Path: Route to Chemical Incineration (Fuel Blending).

Spill Response & Cleanup Workflow

Immediate Action: Isolate the area. Don PPE (Nitrile gloves, safety goggles, lab coat).[1] Use a
P95/N95 dust mask if powder is aerosolized.[1]
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Figure 1: Decision logic for immediate spill response, prioritizing dust suppression for solids.

Waste Stream Decision Logic

This workflow ensures compliance with RCRA and local environmental standards by routing the

chemical to the correct destruction method.
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Figure 2: Waste stream segregation logic ensuring correct incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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